4-(5-Heptylpyrimidin-2-yl)benzoic acid

• CAS No.: 59855-01-5
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 4-(5-heptylpyrimidin-2-yl)benzoic acid
• InChI: InChI=1S/C18H22N2O2/c1-2-3-4-5-6-7-14-12-19-17(20-13-14)15-8-10-16(11-9-15)18(21)22/h8-13H,2-7H2,1H3,(H,21,22)
• InChI Key: OJBZABCNFYYKGZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)C(=O)O

Description

4-(5-Heptylpyrimidin-2-yl)benzoic acid is a benzoic acid derivative featuring a pyrimidine ring substituted with a heptyl chain at the 5-position. The compound combines the aromatic benzoic acid core with a lipophilic alkyl chain, making it structurally distinct among pyrimidine-containing analogs.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Molecular Properties

The heptyl substituent distinguishes 4-(5-heptylpyrimidin-2-yl)benzoic acid from related compounds. Key analogs and their properties are compared below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Pyrimidine/Heterocycle	Key Properties/Applications	Reference
4-(2-Morpholinopyrimidin-5-yl)benzoic acid	C16H18N4O2	298.3	Morpholino group	Higher polarity; potential drug intermediate
4-(4,6-Dimethylpyrimidin-2-yl)benzoic acid	C13H12N2O2	228.2	Methyl groups	Lower lipophilicity; crystallography studies
4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid	C21H20N4O2	360.4	Allyl, methyl, phenyl	Safety hazards noted (reactivity)
5-((6-Benzyl-4-oxo-...pyrido[4,3-d]pyrimidin-2-yl)amino)-2-hydroxybenzoic acid	C21H20N4O4	392.4	Benzyl, fused pyrido-pyrimidine	High molecular weight; pharmacological interest
4-((5-Chloro-4-(methylamino)pyrimidin-2-yl)amino)-3-(2,2,2-trifluoroethoxy)benzoic acid	C14H12ClF3N4O3	376.7	Chloro, methylamino, trifluoroethoxy	Electron-withdrawing substituents

Key Observations:

• Lipophilicity: The heptyl chain in the target compound increases logP compared to polar substituents (e.g., morpholino or trifluoroethoxy ), enhancing membrane permeability but reducing aqueous solubility.
• Molecular Weight: The heptyl chain contributes to a higher molecular weight (~298–350 g/mol estimated) relative to methyl-substituted analogs (e.g., 228.2 g/mol ).
• Electronic Effects: Electron-donating heptyl groups contrast with electron-withdrawing substituents (e.g., trifluoroethoxy ), affecting acidity and binding interactions.